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These application notes provide detailed protocols for the fabrication of uniform thin films of the
non-fullerene acceptor ITIC (3,9-bis(2-methylene-(3-(1,1-dicyanomethylene)-
indanone))-5,5,11,11-tetrakis(4-hexylphenyl)-dithieno[2,3-d:2',3'-d"]-s-indaceno[1,2-b:5,6-
b'ldithiophene), a material of significant interest in organic electronics, particularly for organic
solar cells. The following protocols and data are designed to guide researchers in achieving
high-quality, uniform ITIC films through the spin coating technique.

Introduction to Spin Coating ITIC

Spin coating is a widely used technique for depositing uniform thin films from a solution onto a
flat substrate.[1] For organic semiconductors like ITIC, the morphology of the thin film is critical
to device performance. Parameters such as spin speed, solution concentration, solvent
selection, and post-deposition treatments must be carefully controlled to achieve the desired
film thickness, roughness, and molecular packing. These factors, in turn, influence the
electronic properties of the film and the efficiency of devices fabricated from it.

Experimental Protocols
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Substrate Cleaning

A pristine substrate surface is paramount for the deposition of a uniform and defect-free thin
film. The following is a standard cleaning procedure for indium tin oxide (ITO) coated glass
substrates, commonly used in organic electronic devices.

Materials:

e |ITO-coated glass substrates

» Detergent solution (e.g., Hellmanex Il1)

e Deionized (DI) water

o Acetone (ACS grade or higher)

« Isopropyl alcohol (IPA, ACS grade or higher)
e Nitrogen (N2) gas source

 Ultrasonic bath

e UV-Ozone cleaner

Protocol:

Place the ITO substrates in a substrate holder.

e Sonicate the substrates in a beaker containing a detergent solution (e.g., 2% Hellmanex in
DI water) for 15 minutes.

¢ Rinse the substrates thoroughly with DI water.

e Sonicate the substrates in DI water for 15 minutes.

e Sonicate the substrates in acetone for 15 minutes.

» Sonicate the substrates in isopropyl alcohol (IPA) for 15 minutes.[2]
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e Dry the substrates with a stream of high-purity nitrogen gas.[3]

» Immediately before use, treat the substrates with UV-Ozone for 15-20 minutes to remove
any remaining organic residues and to improve the wettability of the surface.[2]

Solution Preparation

The quality of the spin-coated film is highly dependent on the precursor solution. For organic
solar cell applications, ITIC is often blended with a donor polymer, such as PBDB-T.

Materials:

o ITIC powder

o PBDB-T powder (or other desired donor material)
e Chlorobenzene (anhydrous)

» 1,8-Diiodooctane (DIO) (as an additive, if required)
o Small vials with screw caps

e Magnetic stirrer and stir bars

e Analytical balance

Protocol for ITIC:PBDB-T Blend Solution:

Weigh the desired amounts of ITIC and PBDB-T to achieve the target weight ratio (e.g., 1:1).
o Calculate the total solute concentration required (e.g., 10 mg/mL).[4][5]

o Dissolve the ITIC and PBDB-T in the appropriate volume of chlorobenzene in a vial.

e If using an additive, add the desired volume percentage of DIO (e.g., 5 vol%).[4][5]

e Place a small magnetic stir bar in the vial, cap it, and stir the solution on a hotplate at a
slightly elevated temperature (e.g., 40-60 °C) for several hours or overnight to ensure
complete dissolution.
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» Before use, cool the solution to room temperature and filter it through a 0.2 um or 0.45 pm
PTFE syringe filter to remove any particulate matter.

Spin Coating Parameters

The spin coating process parameters directly control the final film thickness, uniformity, and
morphology. The parameters provided below are starting points and may require optimization
for specific experimental setups and desired film characteristics.

General Spin Coating Procedure:

Ensure the spin coater is in a clean, controlled environment (e.g., a nitrogen-filled glovebox)
to minimize contamination from dust and moisture.

¢ Place the cleaned substrate onto the center of the spin coater chuck and engage the
vacuum to secure it.

e Dispense a small volume of the prepared ITIC or ITIC-blend solution onto the center of the
substrate (e.g., 20-50 pL).

o Start the spin coating program with the desired parameters. A typical program consists of a
single step to reach the final spin speed and hold it for a specific duration.

o After the spin coating process is complete, disengage the vacuum and carefully remove the
substrate.

Quantitative Data on Spin Coating Parameters

The following table summarizes the impact of various spin coating parameters on the
properties of ITIC and ITIC:PBDB-T blend films, based on findings from the literature.
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Solvent Resulting Film
Parameter Value/Range . Reference
System Properties
~100 nm thick
_ Chlorobenzene
Spin Speed 1900 rpm ) PBDB-T:ITIC-M [41[5]
with 5% DIO ]
film
Thinner film with
rougher surface
3000 rpm - [6]
for
Ba0.6Sr0.4TiO3
Thinner film with
rougher surface
3500 rpm - [6]
for
Ba0.6Sr0.4TiO3
Thinnest film with
the roughest
4000 rpm - [6]
surface for
Ba0.6Sr0.4TiO3
) ~100 nm thick
Solution Chlorobenzene
) 10 mg/mL ] PBDB-T:ITIC-M [4][5]
Concentration with 5% DIO ]
film
Optimized
- morphology for
Additive (DIO) 5 vol% Chlorobenzene [41[5]
PBDB-T:ITIC-M
solar cells
Optimized
Post-Annealing performance for
100 °C - [4][5]
Temperature PBDB-T:ITIC-M
solar cells

Post-Deposition Treatment: Thermal Annealing

Thermal annealing is a crucial step to improve the crystallinity and morphology of the spin-

coated film, which can enhance charge transport and overall device performance.
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Protocol:

 After spin coating, transfer the substrate with the wet film onto a hotplate set to the desired
annealing temperature (e.g., 100 °C).[4][5]

e Anneal the film for a specific duration (e.g., 10 minutes).[4][5]

o After annealing, allow the substrate to cool down to room temperature before proceeding
with the fabrication of subsequent layers.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical workflow for the fabrication of uniform ITIC films
and a conceptual representation of the energy level alignment in an ITIC-based organic solar
cell.
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Figure 1: Experimental workflow for the fabrication and characterization of spin-coated ITIC

films.
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Figure 2: Conceptual energy level diagram for an ITIC-based organic solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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